Cas no 1214337-20-8 (6-Fluoro-5-(3-fluorophenyl)nicotinic acid)

• Product Name: 6-Fluoro-5-(3-fluorophenyl)nicotinic acid
• CAS No: 1214337-20-8
• MF: C₁₂H₇F₂NO₂
• MW: 235.186290025711
• CID: 4799319
• Update Time: 2023-08-17

6-Fluoro-5-(3-fluorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-5-(3-fluorophenyl)nicotinic acid
• 6-Fluoro-5-(3-fluorophenyl)nicotinic acid

• Inchi： 1S/C12H7F2NO2/c13-9-3-1-2-7(4-9)10-5-8(12(16)17)6-15-11(10)14/h1-6H,(H,16,17)
• InChI Key： LVISZZUIGSNVTP-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(=O)O)=CN=1)C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 235.044
• Monoisotopic Mass: 235.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines